2,6-dichloro-N-(1-methylpyrazol-4-yl)pyridine-4-carboxamide

• IUPAC Name: 2,6-dichloro-N-(1-methylpyrazol-4-yl)pyridine-4-carboxamide
• InChI: InChI=1S/C10H8Cl2N4O/c1-16-5-7(4-13-16)14-10(17)6-2-8(11)15-9(12)3-6/h2-5H,1H3,(H,14,17)
• InChI Key: GUKXXHFLTUPZJC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)NC(=O)C2=CC(=NC(=C2)Cl)Cl
• Molecular Formula: C10H8Cl2N4O
• Molecular Weight: 271.10 g/mol

Description

2,6-dichloro-N-(1-methylpyrazol-4-yl)pyridine-4-carboxamide, also known as JNJ-42041935, is a chemical compound that has gained attention in the scientific community for its potential applications in various fields. This compound has been synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Scientific Research Applications

Fascinating Variability in Chemistry and Properties

A review by Boča, Jameson, and Linert (2011) discusses the chemistry and properties of compounds containing 2,2′-pyridine-2,6-diylbis(1H-benzimidazole) and 2,2′-pyridine-2,6-diylbis(1,3-benzothiazole), focusing on their preparation, properties, and complex compounds. This review underscores the importance of such compounds in spectroscopy, magnetism, and biological and electrochemical activities, suggesting potential research applications for similarly structured chemicals (Boča, Jameson, & Linert, 2011).

Analysis of Global Trends in 2,4-D Herbicide Toxicity

Zuanazzi, Ghisi, and Oliveira (2020) provide a scientometric review of 2,4-D herbicide toxicity, highlighting the rapid advancement in research on its toxicology and mutagenicity. This study illustrates the importance of understanding the environmental and health impacts of chemical compounds, which is crucial for managing their safe use and disposal (Zuanazzi, Ghisi, & Oliveira, 2020).

Hybrid Catalysts in Medicinal Chemistry

Parmar, Vala, and Patel (2023) discuss the role of hybrid catalysts in synthesizing 5H-pyrano[2,3-d]pyrimidine scaffolds, highlighting their applicability in medicinal and pharmaceutical industries. The synthesis methods and the use of diverse catalysts for developing bioavailable lead molecules emphasize the compound's significance in scientific research applications (Parmar, Vala, & Patel, 2023).

Biological Significance of Pyrimidine Appended Optical Sensors

Jindal and Kaur (2021) review the biological and medicinal applications of pyrimidine derivatives, used as optical sensors and recognition units. This underscores the broader utility of pyrimidine structures in developing materials with specific sensing capabilities, relevant to both environmental monitoring and medical diagnostics (Jindal & Kaur, 2021).